Cas no 70071-67-9 ( )

• Product name: &nbsp
• CAS No: 70071-67-9
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385
• CID: 974577
• PubChem ID: 331744

  Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,8,9,10,11,12-decahydroquinolino[3,2-a]acridine-13,14-dione
• 1,2,3,4,5,8,9,10,11,12-decahydro-dibenzo[b,j][4,7]phenanthroline-13,14-dione
• AC1L79PO
• NSC326252
• Octahydro-dibenzo< b,j> < 4,7> phenanthrolin-13,14-dion
• NSC-326252
• DTXSID50318127
• 70071-67-9
• &nbsp;

• Inchi： InChI=1S/C20H20N2O2/c23-19-11-5-1-3-7-13(11)21-15-9-10-16-18(17(15)19)20(24)12-6-2-4-8-14(12)22-16/h9-10H,1-8H2,(H,21,23)(H,22,24)
• InChI Key： IQKQUUVTWBCNHF-UHFFFAOYSA-N
• SMILES： C1CCC2=C(C1)C(=O)C3=C(N2)C=CC4=C3C(=O)C5=C(N4)CCCC5

Computed Properties

• Exact Mass: 320.1526
• Monoisotopic Mass: 320.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 3.12720